![molecular formula C10H12O3S B3021248 2-(Ethanesulfonyl)-1-phenylethan-1-one CAS No. 77970-53-7](/img/structure/B3021248.png)
2-(Ethanesulfonyl)-1-phenylethan-1-one
Overview
Description
The compound “2-(Ethanesulfonyl)-1-phenylethan-1-one” is a complex organic molecule. It likely contains an ethanesulfonyl group (-CH2-CH2-SO2-) and a phenyl group (C6H5) attached to an ethanone backbone (C2H2O) .
Synthesis Analysis
While specific synthesis methods for “2-(Ethanesulfonyl)-1-phenylethan-1-one” are not available, similar compounds such as “2-(Trimethylsilyl)ethanesulfonamide” and “2-Chloroethanesulfonyl chloride” are synthesized from their respective precursors .Molecular Structure Analysis
The molecular structure of “2-(Ethanesulfonyl)-1-phenylethan-1-one” would likely be determined through techniques such as X-ray diffraction, as is done for similar compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Ethanesulfonyl)-1-phenylethan-1-one” would likely be determined through techniques such as melting point analysis, molecular weight determination, BET surface area analysis of nanoparticles, dynamic light scattering, zeta potential analysis, and viscosity .Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as organoboron reagents are known to be involved in suzuki–miyaura coupling reactions . This suggests that 2-(Ethanesulfonyl)-1-phenylethan-1-one might also interact with similar targets.
Mode of Action
Compounds with sulfonyl functional groups, like tosylates and mesylates, are known to be excellent leaving groups in nucleophilic substitution reactions . This is due to resonance delocalization of the developing negative charge on the leaving oxygen . Therefore, it’s plausible that 2-(Ethanesulfonyl)-1-phenylethan-1-one might behave similarly.
Biochemical Pathways
It’s worth noting that biochemical pathways provide an overview of the chemical reactions of cells in various species and organs
Pharmacokinetics
Pharmacokinetics generally involves the study of how a drug is absorbed, distributed, metabolized, and excreted (adme) . These factors significantly impact a drug’s bioavailability and therapeutic effect.
Result of Action
Alcohols, when they react with a hydrogen halide, undergo a substitution to produce an alkyl halide and water
Action Environment
It’s important to note that environmental regulations and policies can significantly impact the use and disposal of chemical compounds .
properties
IUPAC Name |
2-ethylsulfonyl-1-phenylethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3S/c1-2-14(12,13)8-10(11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWSMVHKSBBRQFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)CC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10597572 | |
Record name | 2-(Ethanesulfonyl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10597572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77970-53-7 | |
Record name | 2-(Ethanesulfonyl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10597572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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